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Compound of Interest

Compound Name:
2-Hydroxy(~13~C_6_)benzoic

acid

Cat. No.: B563861 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy(¹³C₆)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-

Hydroxy(¹³C₆)benzoic acid, a stable isotope-labeled form of salicylic acid. Adherence to these

procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxy(¹³C₆)benzoic acid is classified as harmful if swallowed and causes serious eye

damage[1]. While specific data for the ¹³C₆-labeled compound is limited, the safety protocols for

its non-labeled counterpart, salicylic acid, are directly applicable and should be strictly followed.

The primary hazards include skin and respiratory tract irritation, and the potential for dust

explosion when handled in large quantities[2][3][4][5].

A comprehensive personal protective equipment (PPE) plan is mandatory to minimize

exposure. The following table summarizes the required PPE for handling 2-

Hydroxy(¹³C₆)benzoic acid.
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Protection Type Required Equipment
Specifications and Use

Cases

Eye/Face Protection
Safety goggles with side

shields or a full-face shield

Must create a seal around the

eyes to protect from dust and

liquid splashes[2][6]. A full-

facepiece respirator can serve

as both eye and respiratory

protection[2].

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, PVC)

Breakthrough times should be

considered for prolonged

contact. Contaminated gloves

should be disposed of as

hazardous waste[6][7].

Lab coat or long-sleeved shirt

Prevents skin contact with the

arms. Contaminated clothing

should be laundered

separately[2].

Respiratory Protection NIOSH-approved respirator

A half-facepiece respirator with

filters for fine organic dust is

recommended, especially

when generating dust[2]. Use

in a well-ventilated area or

under a fume hood[8].

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 2-Hydroxy(¹³C₆)benzoic acid in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust[8][9].

Avoiding Dust Formation: Use procedures that minimize the generation of dust. If dust is

unavoidable, ensure adequate respiratory protection is in use[3][7].
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Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from

incompatible materials such as strong oxidizers, acids, and bases[8][9].

Spill and Leak Procedures:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Don Appropriate PPE: Before cleaning up a spill, wear the full PPE as outlined in the table

above.

Containment and Cleanup: For solid spills, carefully sweep or vacuum the material, avoiding

dust generation. Place the spilled material into a labeled, sealed container for disposal[7]. Do

not wash spills into the sewer system[10].

Decontamination: Clean the spill area thoroughly with soap and water[3].

Disposal Plan:

Waste Identification: 2-Hydroxy(¹³C₆)benzoic acid should be treated as hazardous chemical

waste[10].

Containerization: Dispose of the chemical and any contaminated materials (e.g., gloves,

wipes) in a designated, properly labeled hazardous waste container[7][10].

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures[10].

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[7][9].

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water. If irritation occurs, seek medical attention[7][9].

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist[3][9].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://archpdfs.lps.org/Chemicals/Benzoic%20Acid.pdf
https://www.laballey.com/blogs/blog/salicylic-acid-safety-and-handling-guide
https://sdfine.com/media/catalog/product/attachment/20230MSDS.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_2_azepane_1_carbonyl_benzoic_acid.pdf
https://www.inchem.org/documents/icsc/icsc/eics0563.htm
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_2_azepane_1_carbonyl_benzoic_acid.pdf
https://sdfine.com/media/catalog/product/attachment/20230MSDS.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_2_azepane_1_carbonyl_benzoic_acid.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_2_azepane_1_carbonyl_benzoic_acid.pdf
https://sdfine.com/media/catalog/product/attachment/20230MSDS.pdf
https://www.laballey.com/blogs/blog/salicylic-acid-safety-and-handling-guide
https://sdfine.com/media/catalog/product/attachment/20230MSDS.pdf
https://www.laballey.com/blogs/blog/salicylic-acid-safety-and-handling-guide
https://www.inchem.org/documents/icsc/icsc/eics0563.htm
https://www.laballey.com/blogs/blog/salicylic-acid-safety-and-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention[4][9].

Diagram: Personal Protective Equipment (PPE) Selection Workflow

PPE Selection for Handling 2-Hydroxy(13C6)benzoic acid
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Caption: Workflow for selecting appropriate PPE when handling 2-Hydroxy(¹³C₆)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/46782908
https://pubchem.ncbi.nlm.nih.gov/compound/46782908
https://blog.ariadne-hces.com/2023/10/salicylic-acid-safety-guide.html
https://www.inchem.org/documents/icsc/icsc/eics0563.htm
https://isotope.com/product/attachment/DLM-3624-PK/SDS%20-%20DLM-3624.pdf
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.carlroth.com/medias/SDB-8626-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ0MjV8YXBwbGljYXRpb24vcGRmfGFEYzFMMmhrTkM4NU1qSXpNVFUxT1RReE5EQTJMMU5FUWw4NE5qSTJYMGRDWDBWT0xuQmtaZ3xmMWQzYWFjZTNmZmQ2ZDZkMzMyY2NjMGUzZmY3N2E5NGI3ZTBjMDViZWM4ZGZjMDNmNThlZDVhOTNjMzIyZDFk
https://sdfine.com/media/catalog/product/attachment/20230MSDS.pdf
https://archpdfs.lps.org/Chemicals/Benzoic%20Acid.pdf
https://www.laballey.com/blogs/blog/salicylic-acid-safety-and-handling-guide
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_2_azepane_1_carbonyl_benzoic_acid.pdf
https://www.benchchem.com/product/b563861#personal-protective-equipment-for-handling-2-hydroxy-13-c-6-benzoic-acid
https://www.benchchem.com/product/b563861#personal-protective-equipment-for-handling-2-hydroxy-13-c-6-benzoic-acid
https://www.benchchem.com/product/b563861#personal-protective-equipment-for-handling-2-hydroxy-13-c-6-benzoic-acid
https://www.benchchem.com/product/b563861#personal-protective-equipment-for-handling-2-hydroxy-13-c-6-benzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563861?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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